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Compound of Interest

Compound Name: Methyl 2-(hexyloxy)benzoate
CAS No.: 56306-81-1
Cat. No.: B1351866
Get Quote
. J

Executive Summary & Chemical Profile

Methyl 2-(hexyloxy)benzoate is a lipophilic benzoate ester characterized by an ether linkage
at the ortho position. Unlike its common analog Methyl Benzoate (CAS 93-58-3), the addition of
a hexyloxy chain significantly increases its boiling point and lipophilicity, altering its
environmental fate and flammability profile.

Effective disposal requires distinguishing this specific isomer from "Methyl 2-
(hexanoyloxy)benzoate" (an ester linkage) and "Methyl 4-(hexyloxy)benzoate” (the para
isomer). While not federally listed as a P- or U-list waste under RCRA (Resource Conservation
and Recovery Act), it must be managed as Non-Halogenated Organic Waste due to its
potential aquatic toxicity and combustibility.

Physicochemical & Hazard Profile (Estimated)

Data extrapolated from structural analogs (Methyl o-anisate, Methyl 4-hexyloxybenzoate).
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Property Value | Characteristic Operational Implication

Compatible with standard

Chemical Class Aromatic Ester / Ether _
organic waste streams.
Class 11IB Combustible Liquid.
Flash Point >100°C (Estimated) Not D001 Ignitable unless
mixed with solvents.
High potential for
Water Solubility Negligible (<10 mg/L) bioaccumulation; Do not
release to drains.
o Avoid strong oxidizers and
Reactivity Stable

strong bases (hydrolysis risk).

. _ , Requires standard PPE; strictly
o Skin/Eye Irritant; Aquatic o )
Toxicity ] prohibited from sanitary sewer
Chronic 3 N |
isposal.

Waste Characterization & Classification

Before disposal, the waste stream must be characterized to determine the correct regulatory
pathway. Use the decision logic below to classify your specific waste stream.

DOT Diagram 1: Waste Classification Decision Tree
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Start: Waste Characterization

Is the waste pure (>95%)
Methyl 2-(hexyloxy)benzoate?

Is it mixed with solvents
(e.g., Acetone, DCM, Methanol)?

/

Check Mixture Flash Point
& Halogen Content

Yes (Pure Substance)

FP < 60°C (e.g., Acetone mix) [Contains Halogens (e.g., DCM mix) FP > 60°C & Non-Halogenated

STREAM B: Ignitable Waste (D001) STREAM C: Halogenated Waste

STREAM A: Non-Regulated Organic

(Label: Hazardous Waste - Flammable) (Label: Hazardous Waste - Toxic/Halogenated) (Label: Non-RCRA Organic Waste)

Figure 1: Decision Logic for Waste Stream Classification

Click to download full resolution via product page

Step-by-Step Disposal Protocol

This protocol ensures compliance with EPA 40 CFR 261-262 and standard laboratory safety
practices.

Phase 1: Segregation & Collection

Objective: Prevent cross-contamination and dangerous reactions.
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o Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers.
Avoid LDPE for long-term storage of concentrated aromatic esters.

e Segregation:

o Do Not Mix With: Strong oxidizers (Nitric acid, Peroxides) or Strong Bases (Sodium
Hydroxide).

o Compatible With: Other non-halogenated organic solvents (Toluene, Ethyl Acetate,
Hexane).

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Phase 2: Labeling

Objective: Clear communication of hazards to waste handlers. Every container must carry a
hazardous waste tag with the following specific data:

o Chemical Name: Write out "Methyl 2-(hexyloxy)benzoate" fully. Do not use abbreviations or
trade names.

e Hazards: Check "Irritant” and "Environmental Hazard" (if applicable on your tag).

o Constituents: If a mixture, list all solvents and their approximate percentages (e.g., Methyl 2-
(hexyloxy)benzoate 5%, Acetone 95%).

Phase 3: Storage & Handoff

e Secondary Containment: Store the waste container in a secondary tray capable of holding
110% of the container's volume.

o Location: Keep in a Satellite Accumulation Area (SAA) at or near the point of generation.
o Timeline: Move to the central accumulation area within 3 days of the container becoming full.

Spill Response Procedures

In the event of an accidental release, immediate action is required to prevent environmental
contamination.
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DOT Diagram 2: Spill Response Workflow

Evacuate & Call EHS

Major Spill

1. Assess Volume & Risk
(>1L or High Hazard?)

Minor Spill (<1L)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

Y

3. Containment 4. Absorption 5. Disposal
(Use Absorbent Booms/Pads) | (vermiculite or Clay) (Bag as Hazardous Waste)

Figure 2: Minor Spill Response Workflow

Click to download full resolution via product page
Specific Cleanup Steps:

e Absorbent Selection: Use inert absorbents like vermiculite, sand, or commercial "Universal"
spill pads. Avoid combustible materials like sawdust if the ester is mixed with flammable
solvents.

o Decontamination: After removing the bulk material, wipe the surface with a detergent solution
(soap and water) to emulsify the lipophilic residue. Do not use organic solvents for the initial
wipe, as this spreads the contamination.

o Waste Bagging: Place all contaminated absorbents and PPE into a heavy-duty plastic bag,
seal it, and label it as "Hazardous Waste - Debris contaminated with Methyl 2-
(hexyloxy)benzoate."

Regulatory & Compliance Context

While Methyl 2-(hexyloxy)benzoate is not explicitly listed on the RCRA P-List or U-List, it falls
under the "Cradle-to-Grave" responsibility of the generator.

o EPA Waste Code: If pure, it is generally Non-Regulated federally but may be regulated by
state agencies (e.g., California DTSC). If mixed with ignitable solvents, assign code DOOL1.

» Disposal Method: The preferred industry standard for benzoate esters is Fuel
Blending/Incineration. This ensures complete thermal destruction of the aromatic ring,
preventing environmental persistence.
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» Drain Disposal:Strictly Prohibited. The high logP (lipophilicity) of this compound means it will
not degrade in standard water treatment facilities and will accumulate in sludge, posing a risk
to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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